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Compound of Interest

Compound Name: Cyclopentene oxide

cat. No.: B1362415

An In-depth Technical Guide to the Physical Properties of 1,2-Epoxycyclopentane

Introduction

1,2-Epoxycyclopentane, also known as cyclopentene oxide, is a cyclic ether and a valuable
intermediate in organic synthesis.[1][2][3] Its strained three-membered epoxide ring makes it
susceptible to ring-opening reactions, rendering it a versatile building block for the synthesis of
various functionalized cyclopentane derivatives, including 3-amino alcohols which are of
interest in pharmaceutical development.[3][4] This document provides a comprehensive
overview of the core physical properties of 1,2-epoxycyclopentane, detailed experimental
protocols for their determination, and a visualization of its common synthetic pathway, intended
for researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 1,2-epoxycyclopentane are
summarized below. These properties are crucial for its handling, storage, and application in
synthetic chemistry.
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Property Value Source(s)

Molecular Formula CsHsO [L1121I51161[ 7]

Molecular Weight 84.12 g/mol (1121131051171

CAS Number 285-67-6 [3][5]1[6]1[8]
Clear colorless to faintly

Appearance o [1][2](8]
yellow/orange liquid

- ) 102 °C (at atmospheric

Boiling Point [11181I9]
pressure)

Density 0.964 g/mL at 25 °C [1105181191]

Refractive Index 1.434 (at 20 °C, nD) [11031[81191]

Flash Point 10 °C (50 °F) [1][5]16][8]

Water Solubility Immiscible [11[31[8]

Vapor Pressure 39.6 mmHg at 25 °C [1]

Storage

Store at 2°C - 8°C in a well-

ventilated place

[5](8]

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail standard methodologies for measuring the boiling point, density, and
refractive index of liquid samples like 1,2-epoxycyclopentane.

Determination of Boiling Point via Thiele Tube Method

The Thiele tube method is a convenient technique for determining the boiling point of a small
liquid sample.[10]

Apparatus:

e Thiele tube
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e Heat source (e.g., Bunsen burner or heating mantle)
o High-temperature mineral oil

e Thermometer

o Small test tube (Durham tube)

e Capillary tube (sealed at one end)

» Rubber band or wire for attachment

Procedure:

o Sample Preparation: Add a small amount (0.5-1 mL) of 1,2-epoxycyclopentane to the
Durham tube.

o Capillary Insertion: Place the capillary tube into the Durham tube with the open end
submerged in the liquid.[10]

o Assembly: Attach the Durham tube to the thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb.

o Heating: Place the assembly into the Thiele tube, which is filled with mineral oil to just above
the side-arm. Heat the side-arm of the Thiele tube gently.[10] The design of the tube
facilitates uniform heating of the oil via convection currents.

o Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
capillary tube. Continue heating until a continuous and rapid stream of bubbles is observed.

o Measurement: Turn off the heat and allow the apparatus to cool slowly. The boiling point is
the temperature at which the stream of bubbles stops and the liquid just begins to enter the
capillary tube.[10] This temperature corresponds to the point where the vapor pressure of the
sample equals the atmospheric pressure.

e Recording: Record the temperature and the ambient barometric pressure.
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Setup

1. Add sample to
Durham tube

\4

2. Insert inverted
capillary tube

\4

3. Attach tube
to thermometer

\4

4. Place assembly
in Thiele tube

Measurement

5. Heat Thiele tube's
side arm gently

Y

6. Observe continuous
stream of bubbles

Y

7. Remove heat and
allow to cool

8. Record temperature when liquid

enters capillary tube

Caption: Workflow for Boiling Point Measurement.

Experimental Workflow: Boiling Point Determination (Thiele Tube)

Click to download full resolution via product page
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Determination of Density via Mass and Volume
Measurement

Density is an intrinsic property defined as mass per unit volume. A straightforward method
involves measuring the mass of a known volume of the liquid.[11]

Apparatus:

e Volumetric flask or graduated cylinder (e.g., 10 mL or 25 mL)
» Electronic balance (accurate to at least 0.001 g)

e Thermometer

Procedure:

o Mass of Empty Container: Carefully measure and record the mass of a clean, dry graduated
cylinder or volumetric flask using an electronic balance.[12]

e Volume Measurement: Add a specific volume of 1,2-epoxycyclopentane (e.g., 10 mL) to the
graduated cylinder. Read the volume precisely from the bottom of the meniscus.[12]

o Mass of Container and Liquid: Weigh the container with the liquid and record the combined
mass.[12]

o Temperature: Measure and record the temperature of the liquid, as density is temperature-
dependent.

o Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty container from the
combined mass.

o Calculate the density using the formula: Density = Mass / Volume.[11]

» Repeatability: Repeat the measurement at least three times to ensure precision and
calculate the average density.[12]
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Determination of Refractive Index via Refractometer

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is often used to identify and assess the purity of

liquid samples.[13] The Abbe refractometer is a commonly used instrument for this purpose.
[14]

Apparatus:

Abbe Refractometer

Constant temperature water bath

Dropper or pipette

Solvent for cleaning (e.g., acetone or ethanol)

Lens paper

Procedure:

Calibration: Ensure the refractometer is calibrated, typically using distilled water or a
standard of known refractive index.

Temperature Control: Connect the refractometer prisms to a water bath set to a constant
temperature, commonly 20 °C, as the refractive index is sensitive to temperature changes.

Sample Application: Open the prism assembly. Using a clean dropper, place a few drops of
1,2-epoxycyclopentane onto the surface of the lower prism.

Measurement: Close the prisms firmly. Look through the eyepiece and turn the adjustment
knob until the light and dark fields converge into a sharp, single line.

Reading: Adjust the eyepiece so that the crosshairs are in focus. Align the sharp dividing line
exactly on the center of the crosshairs.

Data Acquisition: Press the "Read" button or look at the internal scale to obtain the refractive
index value. Record this value along with the measurement temperature (e.g., n2°/D, where
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20 is the temperature and D refers to the sodium D-line wavelength).

o Cleaning: Clean the prism surfaces thoroughly with a soft lens paper and an appropriate
solvent immediately after the measurement.

Synthesis Pathway of 1,2-Epoxycyclopentane

1,2-Epoxycyclopentane is commonly synthesized from cyclopentanol via a three-step process
involving bromination, elimination, and epoxidation.[15][16][17] This synthetic route is a staple
in organic chemistry for converting cyclic alcohols into their corresponding epoxides.

Three-Step Synthesis of 1,2-Epoxycyclopentane

1. Bromination 2. E2 Eliminat tion 3. Epoxidation
Reagent: PBrs Reagent: NaOEVEtOH o Reagent: m-CPBA

1,2-Epoxycyclopentane

Click to download full resolution via product page

Caption: Synthesis of 1,2-Epoxycyclopentane from Cyclopentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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